Cas no 63119-36-8 (1-decanoyl-2-lyso-3-phosphatidic acid)

• Product Name: 1-decanoyl-2-lyso-3-phosphatidic acid
• CAS No: 63119-36-8
• MF: C₁₃H₂₇O₇P
• MW: 326.323045969009
• CID: 958725
• PubChem ID: 6454514
• Update Time: 2025-04-19

1-decanoyl-2-lyso-3-phosphatidic acid Chemical and Physical Properties

Names and Identifiers

• 1-decanoyl-2-lyso-3-phosphatidic acid
• (2-hydroxy-3-phosphonooxypropyl) decanoate
• 63119-36-8
• 1-Dlpa
• SCHEMBL13043253
• DB-214717
• DTXSID00979080
• 1-Decanoyllysophosphatidic acid
• 2-Hydroxy-3-(phosphonooxy)propyl decanoate
• LPA 10:0
• Decanoic acid, 2-hydroxy-3-(phosphonooxy)propyl ester

• Inchi： 1S/C13H27O7P/c1-2-3-4-5-6-7-8-9-13(15)19-10-12(14)11-20-21(16,17)18/h12,14H,2-11H2,1H3,(H2,16,17,18)
• InChI Key： CMQAWGIRCVKCMC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(OCC(COP(=O)(O)O)O)=O

Computed Properties

• Exact Mass: 326.14951
• Monoisotopic Mass: 326.14944019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates Monoacylglycerophosphates